9-(3,4-Dichloro-phenyl)-3-methyl-3-aza-spiro[5.5]undec-8-ene

• CAS RN: 918650-90-5
• Molecular Formula: C17H21Cl2N
• Molecular Weight: 310.3 g/mol
• IUPAC Name: 9-(3,4-dichlorophenyl)-3-methyl-3-azaspiro[5.5]undec-9-ene
• InChI: InChI=1S/C17H21Cl2N/c1-20-10-8-17(9-11-20)6-4-13(5-7-17)14-2-3-15(18)16(19)12-14/h2-4,12H,5-11H2,1H3
• InChI Key: DPAWIBYRCQDVMX-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CCC(=CC2)C3=CC(=C(C=C3)Cl)Cl)CC1

Description

9-(3,4-Dichloro-phenyl)-3-methyl-3-aza-spiro[5.5]undec-8-ene is a useful research compound. Its molecular formula is C17H21Cl2N and its molecular weight is 310.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-(3,4-Dichloro-phenyl)-3-methyl-3-aza-spiro[5.5]undec-8-ene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-(3,4-Dichloro-phenyl)-3-methyl-3-aza-spiro[5.5]undec-8-ene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To an ice cooled solution of 9-(3,4-dichloro-phenyl)-3-aza-spiro[5.5]undec-8-ene (410 mg, 1.38 mmol) in dichloroethane (12 mL) and methanol (4 mL), formaldehyde (37% in water, 157 μL, 2.08 mmol) was added and stirred for 1 h at 0° C. Sodium triacetoxy-borohydride (585 mg, 2.76 mmol) was added and the mixture stirred at room temperature over night. The reaction was quenched with aqueous sodium hydrogen-carbonate and evaporated. The remaining aqueous phase was extracted four times with dichloromethane and the combined organic phase was dried (sodium sulfate), filtered and evaporated to give 320 mg of crude material. Flash chromatography (dichloromethane/methanol 9:1 with 1% ammonium hydroxide) gave 225 mg (52%) of 9-(3,4-dichloro-phenyl)-3-methyl-3-aza-spiro[5.5]undec-8-ene as an yellow oil.